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Compound of Interest

Compound Name: Isopropylamine hydrochloride

Cat. No.: B099802 Get Quote

Application Notes and Protocols for
Isopropylamine Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

Introduction
Isopropylamine hydrochloride (CAS No. 15572-56-2) is a white to almost white crystalline

solid or powder.[1] It is readily soluble in water.[2] This document provides detailed protocols for

the safe handling, storage, and disposal of Isopropylamine hydrochloride in a laboratory

setting. Adherence to these guidelines is crucial to ensure personal safety and maintain the

integrity of the compound.

Hazard Identification
Isopropylamine hydrochloride is classified as a hazardous substance.[3] It is harmful if

swallowed, in contact with skin, or inhaled.[4] It causes skin irritation and serious eye irritation.

[1][4] It may also cause respiratory irritation.[2][4]

Hazard Statements:

H302: Harmful if swallowed[4]

H312: Harmful in contact with skin[4]
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H315: Causes skin irritation[1][4]

H319: Causes serious eye irritation[1][4]

H332: Harmful if inhaled[4]

H335: May cause respiratory irritation[4]

Quantitative Data Summary
Parameter Value Reference

Molecular Formula C3H9N·HCl [1][3]

Molecular Weight 95.57 g/mol [3][5]

Physical State Solid (Crystal - Powder) [1][3]

Appearance White - Almost white [1]

Melting Point 160°C [1]

Storage Temperature

Room Temperature

(Recommended <15°C in a

cool, dark place)

[3]

Experimental Protocols
Personal Protective Equipment (PPE)
Proper PPE is mandatory when handling Isopropylamine hydrochloride.

Eye/Face Protection: Wear safety glasses with side shields or goggles.[3]

Skin Protection: Wear protective gloves and a lab coat or other protective clothing.[3]

Respiratory Protection: Use in a well-ventilated area. If exposure limits are exceeded or

irritation is experienced, a NIOSH/MSHA-approved respirator should be worn.[3] For high

airborne contaminant concentrations, a positive-pressure supplied air respirator may be

required.[3]
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Handling Procedures
Handle in accordance with good industrial hygiene and safety practices.[3]

Avoid contact with skin, eyes, and clothing.[4][6]

Do not breathe dust.[4]

Use only in a well-ventilated area, preferably under a chemical fume hood.[4][6]

When handling, do not eat, drink, or smoke.[4]

Wash hands and face thoroughly after handling.[1]

Keep containers securely sealed when not in use.[4]

Avoid creating dust.[3]

Storage Protocols
Store in a cool, dry, and well-ventilated place.[4]

Keep containers tightly closed.[4]

Protect from moisture as the material is hygroscopic.[3][4]

Store at room temperature, with a recommendation for storage at <15°C in a cool and dark

place.[3]

Store away from incompatible materials and foodstuff containers.[4]

Store under an inert gas like argon.[4]

Spill and Leak Procedures
Minor Spills:

Ensure adequate ventilation.[3]

Wear appropriate PPE.
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For dry spills, use dry clean-up procedures and avoid generating dust.[4]

Sweep up, shovel up, or vacuum the material.[4]

Place the collected material in a clean, dry, sealable, and labeled container for disposal.[4]

Wash the spill area with large amounts of water.[4]

Major Spills:

Alert emergency services and advise personnel in the area.[4]

Control personal contact by wearing appropriate protective clothing.[4]

Prevent the spillage from entering drains or water courses.[4]

Contain and recover the product wherever possible.[4]

First Aid Measures
General Advice: Consult a physician if necessary.[3]

Eye Contact: Immediately rinse cautiously with water for several minutes.[1][3] Remove

contact lenses, if present and easy to do. Continue rinsing.[1][3] If eye irritation persists, get

medical advice/attention.[1][3]

Skin Contact: Wash skin with plenty of soap and water.[3] If skin irritation occurs, get medical

advice/attention.[1][3] Take off contaminated clothing and wash it before reuse.[1][3]

Inhalation: Remove to fresh air.[3] If breathing is difficult, give oxygen. If not breathing, give

artificial respiration.[3]

Ingestion: Clean mouth with water.[3] Never give anything by mouth to an unconscious

person.[3]

Diagrams
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Workflow for Safe Handling and Storage of Isopropylamine Hydrochloride

Preparation

Handling

Storage

Emergency Procedures

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Weigh/Dispense Compound
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Avoid Dust Generation
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Practice Good Hygiene
(No eating/drinking, wash hands)

Keep Container Tightly Sealed

Store in Cool, Dry, Dark Place
(<15°C Recommended)

Store Under Inert Gas
(e.g., Argon)

Click to download full resolution via product page

Caption: Workflow for Handling and Storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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